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Abstract: This document provides a comprehensive technical overview of the stable isotope

Samarium-144 (¹⁴⁴Sm). It details the historical context of the element's discovery, the

nucleosynthetic origins of the isotope, and its distinct nuclear, physical, and chemical

properties. The guide summarizes key quantitative data in tabular format for clarity and

comparison. Furthermore, it outlines experimental applications, particularly its role as a

precursor for the production of medically relevant radionuclides. This whitepaper is intended for

researchers, scientists, and professionals in drug development who require a detailed

understanding of ¹⁴⁴Sm and its potential applications in scientific research.

Introduction to Samarium and its Isotopes
Samarium (Sm) is a rare-earth element with atomic number 62, belonging to the lanthanide

series.[1] First isolated in 1879 by French chemist Paul-Émile Lecoq de Boisbaudran from the

mineral samarskite, its name is indirectly derived from a person, Russian mine official Colonel

Vassili Samarsky-Bykhovets.[2][3] Samarium is a moderately hard, silvery-white metal that

slowly oxidizes in air.[2][3][4]

Naturally occurring samarium is a composite of seven isotopes, five of which are stable (¹⁴⁴Sm,

¹⁴⁹Sm, ¹⁵⁰Sm, ¹⁵²Sm, ¹⁵⁴Sm) and two are extremely long-lived radioisotopes (¹⁴⁷Sm and ¹⁴⁸Sm).

[2][5] Samarium-144 is a proton-rich, stable isotope and is of particular interest in nuclear

astrophysics and for its role as a target material in the production of other radionuclides.[6][7]
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Discovery of the Element Samarium
The discovery of samarium is rooted in the 19th-century efforts to separate and identify the

various rare-earth elements. In 1879, Paul-Émile Lecoq de Boisbaudran performed a fractional

precipitation of a didymium nitrate solution with ammonium hydroxide. He observed that the

precipitate formed in two distinct stages, leading him to conclude the presence of a new

element, which he named Samarium after the mineral samarskite from which the didymium

was extracted.[8]

Nucleosynthesis of Samarium-144
Samarium-144 is classified as a "p-nucleus," meaning it is a proton-rich nuclide that cannot be

formed through the primary neutron-capture processes (s-process and r-process) that

synthesize most elements heavier than iron. The prevailing theory for the formation of p-nuclei

like ¹⁴⁴Sm is the photodisintegration process, or p-process, which occurs in the high-energy,

photon-rich environment of a core-collapse supernova.[6] This process involves a series of

photon-induced nuclear reactions, primarily (γ,n), (γ,p), and (γ,α), on pre-existing s- and r-

process seed nuclei.
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Caption: A simplified diagram of the p-process pathway for ¹⁴⁴Sm formation.
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Isotope Separation
Commercially, samarium is extracted from minerals like monazite and bastnaesite.[2][8] The

separation of individual rare-earth elements is typically achieved through complex processes

like ion exchange and solvent extraction.[8] To obtain isotopically pure ¹⁴⁴Sm, further

separation using techniques such as electromagnetic isotope separation (calutron) is required.

Samarium-144 is commercially available, typically in the form of Samarium(III) oxide

(¹⁴⁴Sm₂O₃).[7][9]

Properties of Samarium-144
Nuclear and Physical Properties
Samarium-144 is a stable isotope with 62 protons and a "magic number" of 82 neutrons, which

contributes to its nuclear stability.[7][10] Its key nuclear and physical properties are summarized

below.

Property Value Reference(s)

Atomic Number (Z) 62 [7]

Neutron Number (N) 82 [7]

Mass Number (A) 144 [7]

Natural Abundance 3.07% - 3.1% [4][7][8][11]

Atomic Mass 143.911999 Da [7][10][12]

Nuclear Spin 0+ [12][13]

Half-life Stable [5][7][12]

Binding Energy 1195740.942 ± 3.285 keV [13]

Parent Nuclides ¹⁴⁴Eu (EC), ¹⁴⁸Gd (α) [10][13]

Isotopic Purity Available up to >95%

Chemical Properties
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The chemical properties of an isotope are virtually identical to those of the element. Samarium

typically exhibits a +3 oxidation state, forming pale yellow salts in solution.[3][4] It is one of the

few lanthanides that also has a relatively stable +2 oxidation state, with Sm²⁺ ions appearing

blood-red in aqueous solutions.[2][3]

Property Description Reference(s)

Electron Configuration [Xe] 4f⁶ 6s² [1]

Common Oxidation States +3, +2 [3][8]

Reactivity with Air
Slowly oxidizes at room

temperature; ignites at 150 °C.
[2][4]

Reactivity with Water

Reacts slowly with cold water

and rapidly with hot water to

form Sm(OH)₃.

[2][14]

Reactivity with Acids
Dissolves readily in dilute acids

(except HF) to form Sm³⁺ ions.
[2][3]

Standard Electrode Potential
Sm³⁺ + 3e⁻ → Sm; E⁰ = -2.30

V

Experimental Methodologies and Applications
Production of Samarium-145
A primary application of ¹⁴⁴Sm is its use as a stable target material for the production of the

radioisotope Samarium-145 (¹⁴⁵Sm).[7][9] ¹⁴⁵Sm has potential uses in medical applications and

geological studies.[7][9] The production is typically achieved through a nuclear reaction in a

particle accelerator or nuclear reactor.

Experimental Protocol (General):

Target Preparation: A high-purity ¹⁴⁴Sm target, usually in the form of ¹⁴⁴Sm₂O₃, is prepared.

Irradiation: The target is bombarded with a beam of particles. A common reaction is the (n,γ)

reaction, where the ¹⁴⁴Sm nucleus captures a neutron to become ¹⁴⁵Sm. Alternatively,
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proton-induced reactions like (p,γ) or deuteron-induced reactions could be used, depending

on the available facility and desired production purity.

Chemical Separation: After irradiation, the target material is dissolved. Standard

radiochemical separation techniques, such as ion exchange chromatography or solvent

extraction, are employed to isolate the ¹⁴⁵Sm from the remaining ¹⁴⁴Sm target material and

any other byproducts.

Quality Control: The final product is analyzed for radionuclidic purity, chemical purity, and

specific activity before use.

Workflow: ¹⁴⁵Sm Production from ¹⁴⁴Sm

1. Prepare High-Purity
¹⁴⁴Sm₂O₃ Target

2. Irradiate Target
(e.g., with neutrons)

3. Dissolve Target and
Perform Radiochemical Separation

¹⁴⁴Sm(n,γ)¹⁴⁵Sm

4. Quality Control Analysis
(Purity, Activity)

Final Product:
¹⁴⁵Sm Radiopharmaceutical Precursor
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Caption: A general experimental workflow for producing ¹⁴⁵Sm from a ¹⁴⁴Sm target.

Computational Analysis of Nucleosynthesis
Understanding the astrophysical origins of ¹⁴⁴Sm involves complex nuclear reaction network

calculations. Researchers use specialized software to model these processes.

Computational Protocol (Example using TALYS):

Model Definition: A theoretical model, such as the Hauser-Feshbach statistical model, is

chosen to calculate reaction cross-sections.

Input Parameters: Key nuclear physics inputs are defined, including nuclear level densities,

optical model potentials, and gamma-ray strength functions.[6]

Software Implementation: The calculations are performed using a nuclear reaction code like

TALYS.

Reaction Simulation: The software simulates photodisintegration reactions, such as

¹⁴⁵Sm(γ,n)¹⁴⁴Sm and ¹⁴⁶Sm(γ,2n)¹⁴⁴Sm, across a range of astrophysically relevant energies

and temperatures.[6]

Data Analysis: The resulting reaction cross-sections and reaction rates are analyzed to

determine the most probable formation pathways for ¹⁴⁴Sm in a stellar environment.

Relevance in Research and Drug Development
While the stable ¹⁴⁴Sm isotope itself has no direct biological role or therapeutic application, its

importance to the medical and pharmaceutical fields is primarily as a precursor material.[8]

Role as a Precursor for Medical Radionuclides
As detailed, ¹⁴⁴Sm is the starting material for producing ¹⁴⁵Sm (half-life: 340 days).[5][9] Long-

lived isotopes like ¹⁴⁵Sm can be valuable in research for calibrating detectors and as tracers in

geological or environmental studies. While the radioisotope Samarium-153 (¹⁵³Sm) is the active

component in the FDA-approved drug Quadramet® (Samarium (¹⁵³Sm) lexidronam) for bone

pain palliation, the study and production of other samarium radioisotopes like ¹⁴⁵Sm contribute

to the broader understanding and development of radiopharmaceuticals.[2]
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Broader Context: Samarium Catalysts in
Pharmaceuticals
Beyond isotopic applications, the element samarium is gaining traction in synthetic organic

chemistry, a cornerstone of drug development. Divalent samarium iodide (SmI₂) is a crucial

single-electron transfer reductant used in the synthesis of complex pharmaceuticals.[15]

Recent research has focused on developing samarium-based catalysts that can be activated

by visible light, significantly reducing the amount of the rare-earth metal needed for reactions.

[15] This innovation makes key synthetic steps, such as pinacol coupling reactions common in

pharmaceutical production, more efficient and sustainable.[15] While not specific to ¹⁴⁴Sm,

these advancements highlight the growing relevance of samarium chemistry to the

pharmaceutical industry.

Conclusion
Samarium-144 is a stable, naturally occurring isotope with a unique nucleosynthetic origin as a

p-nucleus. Its properties are well-characterized, and its primary technical application lies in its

use as a target material for the production of other radionuclides, notably ¹⁴⁵Sm, which has

potential research and medical applications. For professionals in drug development and related

scientific fields, ¹⁴⁴Sm is an important enabling material in the broader landscape of

radiochemistry and catalysis, contributing to advancements in both diagnostic/therapeutic

agents and sustainable chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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